N-2-naphthyl-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-naphthalen-2-yl-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C18H14N2O4/c21-18(12-24-17-9-7-16(8-10-17)20(22)23)19-15-6-5-13-3-1-2-4-14(13)11-15/h1-11H,12H2,(H,19,21)
• InChI Key: GKMAYGJHJFIZRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H14N2O4
• Molecular Weight: 322.3 g/mol

Description

N-2-naphthyl-2-(4-nitrophenoxy)acetamide, commonly known as NNA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NNA is a nonsteroidal anti-inflammatory drug (NSAID) that has shown promising results in the treatment of inflammation-related diseases.

Mechanism of Action

The mechanism of action of NNA is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. NNA is a selective COX-2 inhibitor, which means it selectively inhibits the activity of COX-2 over COX-1, an enzyme that is involved in the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects:
NNA has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. NNA has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, NNA has been shown to have herbicidal effects in plants.

Advantages and Limitations for Lab Experiments

One advantage of using NNA in lab experiments is its selectivity for COX-2 over COX-1, which reduces the risk of gastrointestinal side effects. Another advantage is its ability to inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer therapy. However, one limitation of using NNA in lab experiments is its persistence in the environment, which may pose a risk to the ecosystem.

Future Directions

For the research and development of NNA include exploring its potential as a cancer therapy and herbicide, investigating its mechanism of action and potential side effects, and developing more environmentally friendly synthesis methods.

Synthesis Methods

The synthesis of NNA involves the reaction of 2-naphthylamine with 4-nitrophenol in the presence of acetic anhydride and sulfuric acid. The reaction yields N-2-naphthyl-2-(4-nitrophenoxy)acetamide as a white crystalline solid. The purity of the compound can be improved by recrystallization from ethanol.

Scientific Research Applications

NNA has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, NNA has shown promising results in the treatment of inflammation-related diseases such as rheumatoid arthritis, osteoarthritis, and asthma. NNA has also been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer therapy. In agriculture, NNA has been used as a herbicide due to its ability to inhibit the growth of weeds. In environmental science, NNA has been studied for its potential as a water pollutant due to its persistence in the environment.